Cas no 58844-73-8 (2-(phenylsulfonyl)benzoic acid)
58844-73-8 structure
Product Name:2-(phenylsulfonyl)benzoic acid
CAS No:58844-73-8
MF:C13H10O4S
MW:262.281102657318
CID:949097
PubChem ID:42856
Update Time:2025-04-19
2-(phenylsulfonyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(phenylsulfonyl)benzoic acid
- 2-(benzenesulfonyl)benzoic acid
- o-(Phenylsulfonyl)benzoic acid
- 2-(Phenylsulfonyl)-benzoic Acid
- 2-benzenesulfonyl-benzoic acid
- 2-Benzolsulfonyl-benzoesaeure
- 2-Phenylsulfon-benzoesaeure
- AC1L28PV
- BENZOIC ACID, o-(PHENYLSULFONYL)-
- BRN 2121422
- CTK1H0370
- Diphenylsulfon-carbonsaeure-(2)
- NSC156502
- Sulfobenzid-carbonsaeure-(2)
- SureCN505289
- SCHEMBL505289
- 58844-73-8
- 4-10-00-00275 (Beilstein Handbook Reference)
- DTXSID30207565
- NSC-156502
- NSC 156502
- CHEMBL3277075
-
- Inchi: 1S/C13H10O4S/c14-13(15)11-8-4-5-9-12(11)18(16,17)10-6-2-1-3-7-10/h1-9H,(H,14,15)
- InChI Key: KTSLUOKXJWWOJR-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C=CC=CC=1C(=O)O)(=O)=O
Computed Properties
- Exact Mass: 262.03
- Monoisotopic Mass: 262.02997997g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- PSA: 71.44
- LogP: 3.29840
2-(phenylsulfonyl)benzoic acid Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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